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Compound of Interest

Compound Name: Diethyl 2-methylglutarate

CAS No.: 18545-83-0

Cat. No.: B101651

Get Quote

Executive Summary
Diethyl 2-methylglutarate (CAS: 18545-83-0) is a dicarboxylic acid ester frequently utilized as

a solvent, intermediate in pharmaceutical synthesis, and flavoring agent.[1][2][3][4][5] While it

exhibits low acute toxicity compared to halogenated solvents, its management requires strict

adherence to organic waste protocols to prevent environmental contamination and ensure

regulatory compliance (RCRA/EPA).

This guide provides a self-validating workflow for the safe segregation, storage, and final

disposal of Diethyl 2-methylglutarate, designed for researchers and EHS professionals.[1][2]

[3]

Chemical Profile & Risk Assessment
Before initiating disposal, verify the chemical identity and physical state.[1] This data dictates

the waste stream classification.[1]
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Parameter Specification Operational Implication

CAS Number 18545-83-0
Unique identifier for waste

labeling.[1][2][3]

Flash Point ~87°C (188°F)

Combustible (Class IIIA). Not

D001 (Ignitable) by RCRA

definition (>60°C), but often

managed as flammable waste

for simplicity.[2][3]

Density ~1.01 g/mL
Heavier than water; sinks in

aqueous environments.[2][3]

Solubility Immiscible/Slight

Forms a separate organic

phase; requires solvent waste

stream, never drain disposal.

[2][3]

Incompatibilities Oxidizers, Strong Acids

Segregate from nitrates,

perchlorates, and concentrated

acids to prevent exothermic

reactions.[1][2][3]

Senior Scientist Insight: Although the flash point (>60°C) technically exempts pure Diethyl 2-

methylglutarate from the RCRA "Ignitable" (D001) listing, most institutional EHS programs

classify it as "Non-Halogenated Organic Waste" destined for fuel blending.[1] This utilizes the

molecule's high calorific value for energy recovery during incineration.[1]

Pre-Disposal Decision Logic
Effective disposal starts with characterization.[1] Use this logic to determine the correct waste

stream.
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Waste: Diethyl 2-methylglutarate

Is it a Mixture?

Contains Halogens?
(>1000 ppm Cl, F, Br)

Yes

STREAM A:
Non-Halogenated Organic

No (Pure)

Aqueous Content > 50%?

No

STREAM B:
Halogenated Organic

Yes (DCM, Chloroform)

No

STREAM C:
Aqueous Organic Mix

Yes

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic. Correct segregation minimizes disposal costs and

prevents cross-contamination.[1][3]

Step-by-Step Disposal Protocol
Phase 1: Container Selection & Preparation

Material: High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid standard LDPE for

long-term storage of concentrated esters as softening may occur.[1]

Venting: Use a cap with a pressure-relief mechanism if the waste contains volatile co-

solvents, though pure Diethyl 2-methylglutarate has low vapor pressure.[1][2][3]

Phase 2: Segregation (The "Golden Rule")[1][3]
Do Not Mix With:
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Halogenated Solvents: Mixing with Chloroform or Dichloromethane forces the entire

container into the "Halogenated" stream, which is significantly more expensive to

incinerate.[1]

Oxidizers: Keep away from Nitric Acid or Peroxides.[1]

Aqueous Solutions: While permissible in some "Aqueous Organic" streams, keeping the

water content low (<10%) allows the waste to be treated via fuel blending (Energy

Recovery) rather than wastewater treatment.[1]

Phase 3: Labeling Compliance
Every container must carry a hazardous waste label before the first drop of waste is added.[1]

Chemical Name: Write "Diethyl 2-methylglutarate" fully. Do not use formulas or

abbreviations (e.g., "DMG").

Hazard Checkboxes: Mark "Irritant" and "Combustible/Flammable" (consult local EHS if

"Combustible" is a distinct category).[1]

Phase 4: Final Disposal
Cap Tightly: Ensure the screw cap is secure.[1]

Secondary Containment: Place the waste bottle in a secondary tray (polypropylene) capable

of holding 110% of the volume.

Request Pickup: Contact your facility's EHS or licensed waste contractor (e.g., Clean

Harbors, Veolia).[1]

Disposal Method: The preferred industry method is Incineration with Energy Recovery (Fuel

Blending).[1]

Spill Management & Emergency Response
In the event of a spill, rapid containment prevents migration into floor drains.[1]

Evacuate & Ventilate: Remove ignition sources (hot plates, stirrers). Although the flash point

is high (87°C), vapors can accumulate.[1]
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PPE: Don Nitrile gloves (0.11 mm thickness provides adequate splash protection), safety

goggles, and a lab coat.[1]

Containment: Ring the spill with an inert absorbent (Vermiculite, Diatomaceous Earth, or

Universal Spill Pads).[1]

Why Inert? Esters can hydrolyze or react exothermically with active absorbents under

specific conditions.[1]

Cleanup:

Absorb the liquid.[1][5]

Scoop material into a wide-mouth HDPE jar or heavy-duty waste bag.[1][2][3]

Label as "Debris contaminated with Diethyl 2-methylglutarate."[1]

Wash the surface with soap and water to remove the oily residue.[1]

Regulatory Context (US Focused)
RCRA (40 CFR 261): Diethyl 2-methylglutarate is not a P-listed or U-listed acute

hazardous waste.[1][2][3] It is typically regulated as a "Characteristic" waste if mixed with

ignitables, or simply as "Non-RCRA Regulated Waste" if pure, yet still requires chemical

disposal.[1]

Clean Water Act:Strictly Prohibited from Drain Disposal. Esters contribute significantly to

Biological Oxygen Demand (BOD), disrupting aquatic ecosystems and water treatment

facility bacteria.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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